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Executive Summary

MC-70 is not a singular chemical compound but rather a specific grade of medium-curing
cutback asphalt. This material is a blend of asphalt cement and a petroleum solvent,
engineered to achieve a desired viscosity for various construction and industrial applications.
Due to its nature as a complex mixture, MC-70 does not possess a discrete chemical structure
in the way a pure chemical compound does. This guide provides a comprehensive overview of
the composition, properties, and standard specifications of MC-70, clarifying its classification
and presenting available technical data.

The Nature of MC-70: A Mixture, Not a Molecule

Initial investigations into the "chemical structure” of MC-70 reveal a common point of confusion.
MC-70 is a designation for a grade of medium-curing (MC) cutback bitumen.[1][2][3][4]
Bitumen, or asphalt, is a complex mixture of high-molecular-weight hydrocarbons and is the
residue from the distillation of crude oil.[1]

To reduce the viscosity of the thick asphalt cement for applications such as priming and tack
coating in pavement construction, it is "cut back" with a petroleum solvent of intermediate
volatility.[3] The "MC" designation indicates a medium curing time, meaning the solvent
evaporates at a moderate rate. The number "70" specifies the minimum kinematic viscosity of
the material at 60°C in centistokes (cSt).[2][4]
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Consequently, a singular chemical structure, SMILES string, or InChl identifier, which are used
for discrete chemical compounds, cannot be assigned to MC-70.

Composition and Specifications

The primary components of MC-70 are asphalt cement and a kerosene-type petroleum solvent.
The exact composition can vary but must meet specific performance-based standards. The
following table summarizes the typical specifications for MC-70.
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Property Minimum Maximum Test Method

Kinematic viscosity at

60°C (140°F), mm?/s 70 140 ASTM D2170
(cSt)
Flash point (Tag open-

38 (100) - ASTM D3143
cup), °C (°F)
Distillate Test (volume
percent of total
distillate to 360°C)
to 225°C (437°F) - 20 ASTM D402
to 260°C (500°F) 20 60 ASTM D402
to 316°C (600°F) 65 90 ASTM D402
Residue from
distillation to 360°C, 55 - ASTM D402
volume %
Tests on residue from
distillation
Penetration, 100 g, 5

120 250 ASTM D5
sec at 25°C (77°F)
Ductility, 5 cm/min at

100 - ASTM D113
25°C (77°F), cm
Solubility in

_ 99.0 - ASTM D2042

trichloroethylene, %
Water, % - 0.2 ASTM D95

Table based on data from various supplier specifications.[4]

Experimental Protocols: Standardized Testing
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The experimental protocols relevant to MC-70 are the standardized test methods defined by
organizations such as ASTM International. These protocols are not for investigating biological
signaling pathways, as MC-70 is an industrial material, not a bioactive agent. The key test
methods are cited in the table above and are used to ensure quality control and adherence to
specifications.

Inapplicability of Signhaling Pathway Diagrams

The request for diagrams of signaling pathways is not applicable to MC-70. Such diagrams are
used to illustrate the interactions of bioactive molecules, such as drugs or hormones, with
cellular components to elicit a biological response. MC-70 is a construction material and does
not have a known, specific biological target or signaling pathway that it modulates.

Logical Workflow for MC-70 Classification and
Application

While a signaling pathway diagram is not relevant, a logical workflow for understanding and
utilizing MC-70 can be visualized. The following diagram illustrates the process from production
to application.
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Workflow for MC-70 production, quality control, and application.

Conclusion

MC-70 is an engineered material with specific physical properties tailored for the construction
industry, particularly in road paving. It is a mixture of asphalt and a petroleum solvent and does
not have a single chemical structure. The technical data for MC-70 are based on standardized
tests that define its physical characteristics and performance. Understanding MC-70 as a
material blend rather than a discrete chemical compound is crucial for its appropriate
application and for managing expectations regarding its chemical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1676260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

